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Compound of Interest

Compound Name: 1-Propanesulfonic acid

Cat. No.: B1222372 Get Quote

An in-depth examination of the solubility characteristics of 1-propanesulfonic acid in aqueous

and organic media, providing essential data and methodologies for laboratory applications.

Introduction
1-Propanesulfonic acid (CH₃CH₂CH₂SO₃H) is a strong organic acid belonging to the class of

alkanesulfonic acids. Its combination of a short alkyl chain and a highly polar sulfonic acid

group imparts a unique solubility profile, making it a subject of interest in various chemical and

pharmaceutical applications, including as a catalyst, reactant, and in the formulation of ionic

liquids. This technical guide provides a comprehensive overview of the solubility of 1-
propanesulfonic acid in water and a range of common organic solvents, intended for

researchers, scientists, and professionals in drug development.

Physicochemical Properties
A summary of the key physicochemical properties of 1-propanesulfonic acid is presented in

the table below.
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Property Value Reference

Molecular Formula C₃H₈O₃S [1]

Molecular Weight 124.16 g/mol [1]

Appearance
Colorless to pale yellow or

brown liquid/solid
[2]

Density 1.25 g/mL at 20 °C [3]

Melting Point 8.0°C [4]

Refractive Index n20/D 1.44

Solubility Data
The sulfonic acid functional group is capable of strong hydrogen bonding, which dictates the

solubility of 1-propanesulfonic acid in various solvents.

Water Solubility
1-Propanesulfonic acid is widely reported to be highly soluble in water.[2][5] The strong

polarity of the sulfonic acid group allows it to readily form hydrogen bonds with water

molecules, leading to excellent miscibility. While specific quantitative data is not readily

available in the literature, it is described as forming clear, highly conductive solutions.[2] The

sodium salt of 1-propanesulfonic acid is also highly soluble in water, with at least one source

indicating a solubility of 10% (10 g per 100 mL) for the monohydrate salt.[6][7]

Organic Solvent Solubility
Quantitative solubility data for 1-propanesulfonic acid in organic solvents is not extensively

documented in publicly available literature. However, based on its chemical structure and the

general solubility trends of sulfonic acids, a qualitative assessment can be made. The solubility

will be largely dependent on the polarity of the solvent.

The following table summarizes the expected and observed solubility of 1-propanesulfonic
acid in various classes of organic solvents.
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Solvent Class Solvent
Expected/Observed
Solubility

Rationale

Protic Polar
Methanol, Ethanol,

Isopropanol

Expected to be

soluble

Capable of hydrogen

bonding with the

sulfonic acid group.

Aprotic Polar
Acetone, Methyl Ethyl

Ketone (MEK)

Expected to be

soluble

The polarity of the

solvent can interact

with the polar sulfonic

acid group.

Tetrahydrofuran (THF)
Expected to be

soluble

THF is a polar ether

that can solvate the

molecule.

Nonpolar Hexane, Toluene
Expected to be poorly

soluble to insoluble

The nonpolar nature

of these solvents does

not favorably interact

with the highly polar

sulfonic acid group.

It is important to note that this qualitative assessment should be confirmed by experimental

determination for specific applications.

Experimental Protocol for Solubility Determination
For researchers requiring precise solubility data, the following section outlines a general

experimental protocol for determining the solubility of a compound like 1-propanesulfonic
acid. This method is based on the principle of creating a saturated solution and then

quantifying the concentration of the dissolved solute.

Materials and Equipment
1-Propanesulfonic acid

Selected solvents (e.g., water, ethanol, acetone)

Analytical balance

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1222372?utm_src=pdf-body
https://www.benchchem.com/product/b1222372?utm_src=pdf-body
https://www.benchchem.com/product/b1222372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vials with screw caps

Constant temperature shaker or incubator

Centrifuge

Syringes and filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., HPLC-UV, titrator)

Experimental Workflow Diagram
The following diagram illustrates a typical workflow for the experimental determination of

solubility.
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Sample Preparation

Equilibration

Phase Separation

Analysis

Weigh excess 1-propanesulfonic acid

Add a known volume of solvent to a vial

Add the excess solid to the solvent

Seal vial and agitate at a constant temperature (e.g., 24-48 hours)

Centrifuge to pellet undissolved solid

Withdraw supernatant using a syringe

Filter the supernatant (0.45 µm)

Dilute the filtrate to a known volume

Quantify concentration using a suitable analytical method (e.g., titration, HPLC)

Calculate solubility (e.g., in g/100mL or mol/L)

Click to download full resolution via product page

Caption: A generalized workflow for the experimental determination of solubility.
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Conclusion
1-Propanesulfonic acid exhibits high solubility in water due to its polar sulfonic acid group.

While quantitative data in organic solvents is sparse, it is expected to be soluble in polar

organic solvents and poorly soluble in nonpolar solvents. For precise applications,

experimental determination of solubility is recommended. The provided experimental workflow

offers a robust starting point for researchers to obtain reliable solubility data for 1-
propanesulfonic acid in solvents relevant to their work. This understanding of its solubility

characteristics is crucial for its effective application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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